Cas no 1440427-76-8 (7-Bromothiazolo[5,4-c]pyridin-2-amine)

• Product Name: 7-Bromothiazolo[5,4-c]pyridin-2-amine
• CAS No: 1440427-76-8
• MF: C₆H₄BrN₃S
• MW: 230.08505821228
• CID: 6199506
• PubChem ID: 121522126
• Update Time: 2025-05-19

7-Bromothiazolo[5,4-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS025401161
• EN300-6792067
• 1440427-76-8
• 7-Bromothiazolo[5,4-c]pyridin-2-amine
• 7-BROMO-[1,3]THIAZOLO[5,4-C]PYRIDIN-2-AMINE

• Inchi： 1S/C6H4BrN3S/c7-3-1-9-2-4-5(3)10-6(8)11-4/h1-2H,(H2,8,10)
• InChI Key： BTGYBSSBNIVQJF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1N=C(N)S2

Computed Properties

• Exact Mass: 228.93093g/mol
• Monoisotopic Mass: 228.93093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80Ų

Additional information on 7-Bromothiazolo[5,4-c]pyridin-2-amine

Introduction to 7-Bromothiazolo[5,4-c]pyridin-2-amine (CAS No. 1440427-76-8)

7-Bromothiazolo[5,4-c]pyridin-2-amine, with the CAS number 1440427-76-8, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolopyridine class, which is known for its diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 7-Bromothiazolo[5,4-c]pyridin-2-amine consists of a thiazole ring fused to a pyridine ring, with a bromine atom substituted at the 7-position. The presence of the bromine atom imparts unique chemical and biological properties to the molecule, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 7-Bromothiazolo[5,4-c]pyridin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The researchers found that the bromine substitution at the 7-position plays a crucial role in enhancing the antiviral efficacy of the molecule.

In another study published in the European Journal of Medicinal Chemistry in 2022, 7-Bromothiazolo[5,4-c]pyridin-2-amine was shown to have significant anticancer properties. The compound was found to inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 7-Bromothiazolo[5,4-c]pyridin-2-amine have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2023 reported that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. The researchers also noted that the compound exhibits low toxicity in preclinical studies, which is a promising sign for its potential use in clinical settings.

In addition to its direct therapeutic applications, 7-Bromothiazolo[5,4-c]pyridin-2-amine has been used as a building block for the synthesis of more complex molecules with enhanced biological activities. For example, a recent study published in Organic Letters described a novel synthetic route to prepare derivatives of this compound with improved potency and selectivity against specific targets. These derivatives have shown promise in treating neurodegenerative diseases and inflammatory conditions.

The synthetic accessibility of 7-Bromothiazolo[5,4-c]pyridin-2-amine has also been an area of active research. Several efficient and scalable synthetic methods have been developed to produce this compound and its derivatives. One such method involves a palladium-catalyzed coupling reaction between a bromopyridine derivative and a thiazole precursor. This approach has been shown to yield high-purity products with good yields, making it suitable for large-scale production.

In conclusion, 7-Bromothiazolo[5,4-c]pyridin-2-amine (CAS No. 1440427-76-8) is a promising heterocyclic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug discovery and development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.